Isocyanatoundecahydrododecaborate
Description
Isocyanatoundecahydrododecaborate is a boron cluster compound featuring an isocyanate (-NCO) functional group attached to a dodecaborate framework. This compound belongs to the broader class of polyhedral boron hydrides, which are characterized by their cage-like structures and diverse applications in materials science, catalysis, and medicine. The isocyanate group introduces reactivity typical of isocyanates, such as participation in nucleophilic addition reactions, making it a candidate for functionalized materials .
Properties
CAS No. |
122423-76-1 |
|---|---|
Molecular Formula |
CHB12NO37-36 |
Molecular Weight |
748.8 g/mol |
InChI |
InChI=1S/CHNO.12BO3/c2-1-3;12*2-1(3)4/h2H;;;;;;;;;;;;/q;12*-3 |
InChI Key |
ZUTQJAVOBCLMEE-UHFFFAOYSA-N |
SMILES |
B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].C(=N)=O |
Canonical SMILES |
B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].C(=N)=O |
Synonyms |
isocyanatoundecahydro-closo-dodecaborate(2-) isocyanatoundecahydrododecaborate IUDB |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Data Limitations : Physical properties (e.g., melting point, solubility) and detailed spectroscopic data (IR, NMR) for this compound are absent in the provided evidence, underscoring the need for further experimental characterization .
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